2-Chloro-4-ethoxy-pyrimidine
Overview
Description
2-Chloro-4-ethoxy-pyrimidine is a chemical compound used for research and development . It undergoes cobalt-catalyzed cross-coupling reaction with aryl halides .
Synthesis Analysis
The synthesis of pyrimidines, including this compound, has been extensively studied. For instance, 4,6-Dichloro-2-(methylthio)pyrimidine reacts with EtONa in EtOH, at ca. 20 °C, for 2 h, to give exclusively 4-chloro-6-ethoxy-2-(methylthio)pyrimidine .Molecular Structure Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . The exact molecular structure of this compound would require more specific data or computational chemistry analysis.Chemical Reactions Analysis
This compound can participate in various chemical reactions. For example, it undergoes a palladium-catalyzed Hiyama cross-coupling reaction with organosilanes . It can also participate in Suzuki–Miyaura coupling reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly mentioned in the retrieved papers. For detailed information, one would typically refer to material safety data sheets or similar resources .Scientific Research Applications
Synthesis of Antiviral Compounds
2-Chloro-4-ethoxy-pyrimidine has been used in the synthesis of antiviral compounds. In a study, pyrimidines substituted at position 5 showed significant inhibition of retrovirus replication in cell culture. This includes derivatives like 2,4-diamino-5-methyl-6-[2-(phosphonomethoxy)ethoxy]pyrimidine, which were notably inhibitory to human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity (Hocková et al., 2003).
Development of Antibacterial Agents
This compound derivatives have been explored for their antibacterial properties. A study discussed the synthesis of pyrrolo[2,3-b]pyridines and pyrido[2′,3′:5,4]pyrrolo[2,3-d]pyrimidines using this compound as a building block, some of which were screened as antibacterial agents (Abdel-Mohsen & Geies, 2009).
Synthesis of Anticancer Agents
The compound has been utilized in the synthesis of potential anticancer agents. For instance, a study described the synthesis of 2-chloro-4-(3-nitrophenoxy)-6-(thiophen-2-yl) pyrimidine, a key intermediate in the development of small molecule anticancer drugs (Kou & Yang, 2022).
Herbicidal Activity
This compound derivatives have been investigated for their herbicidal activities. A study synthesized 2-chloro-4-(4-methyl phenylsulfonylamino) pyrimidine and found it to exhibit good activities against certain plants (Gong-chun, 2011).
Antioxidant Properties
A study focused on the synthesis and evaluation of pyrimidine derivatives for antioxidant activities. They synthesized novel bis(2‐(pyrimidin‐2‐yl)ethoxy)alkanes, which showed promising antioxidant activities in various in vitro assays (Rani et al., 2012).
Crystal Structure and Chemical Interaction Studies
This compound derivatives have also been used in studies focusing on crystal structure and chemical interactions. For example, the crystal structures of various pyrimidine derivatives were analyzed, which is crucial for understanding their potential applications in pharmaceuticals and materials science (Ma et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrimidine derivatives often interact with various enzymes and receptors in the body .
Mode of Action
2-Chloro-4-ethoxy-pyrimidine is involved in the Suzuki–Miyaura cross-coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the interaction of this compound with a palladium catalyst. The palladium undergoes oxidative addition with the this compound, forming a new Pd–C bond .
Biochemical Pathways
The Suzuki–Miyaura cross-coupling reaction, in which this compound participates, is a key step in various biochemical pathways. This reaction is crucial for the formation of carbon–carbon bonds, which are fundamental in organic chemistry and biochemistry .
Result of Action
The suzuki–miyaura cross-coupling reaction, in which this compound participates, is known to result in the formation of new carbon–carbon bonds . These bonds can significantly alter the structure and function of molecules, leading to various downstream effects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the Suzuki–Miyaura cross-coupling reaction requires specific conditions, such as the presence of a palladium catalyst . Additionally, factors such as temperature, pH, and the presence of other chemicals can also influence the reaction.
Biochemical Analysis
Biochemical Properties
2-Chloro-4-ethoxypyrimidine is involved in biochemical reactions that lead to the synthesis of novel compounds. It undergoes cobalt-catalyzed cross-coupling reaction with aryl halides
Cellular Effects
The cellular effects of 2-Chloro-4-ethoxypyrimidine are not fully understood. Pyrimidines, the class of compounds to which 2-Chloro-4-ethoxy-pyrimidine belongs, are known to have various effects on cells. They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known to participate in cobalt-catalyzed cross-coupling reactions with aryl halides This suggests that it may interact with biomolecules through binding interactions, potentially leading to changes in gene expression or enzyme activity
Metabolic Pathways
Pyrimidines, the class of compounds to which 2-Chloro-4-ethoxypyrimidine belongs, are involved in a wide range of metabolic processes
Properties
IUPAC Name |
2-chloro-4-ethoxypyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O/c1-2-10-5-3-4-8-6(7)9-5/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXTBPZQWBZWDFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30406132 | |
Record name | 2-chloro-4-ethoxy-pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30406132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
83774-09-8 | |
Record name | 2-chloro-4-ethoxy-pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30406132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4-ethoxypyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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